Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate

• IUPAC Name: methyl 6-(2-methoxyphenoxy)-2-oxohexanoate
• InChI: InChI=1S/C14H18O5/c1-17-12-8-3-4-9-13(12)19-10-6-5-7-11(15)14(16)18-2/h3-4,8-9H,5-7,10H2,1-2H3
• InChI Key: SCRHIISZBOKPDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCC(=O)C(=O)OC
• Molecular Formula: C14H18O5
• Molecular Weight: 266.29 g/mol

Description

The compound identified as “Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate” is a chemical entity with specific properties and applications. It is essential to understand its structure, preparation methods, chemical reactions, and applications to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound “Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate” involves specific chemical reactions and conditions. The detailed synthetic routes and reaction conditions are crucial for obtaining the compound with high purity and yield. These methods typically involve the use of specific reagents, catalysts, and solvents under controlled temperature and pressure conditions.

Industrial Production Methods: In industrial settings, the production of “this compound” is scaled up to meet the demand. Industrial production methods often involve continuous processes, optimized reaction conditions, and the use of large-scale reactors. The goal is to achieve high efficiency, cost-effectiveness, and minimal environmental impact.

Chemical Reactions Analysis

Types of Reactions: The compound “Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.

Common Reagents and Conditions: Common reagents used in the reactions of “this compound” include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a significant role in determining the reaction’s outcome.

Major Products: The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can have different chemical and physical properties, making them useful for various applications.

Scientific Research Applications

The compound “Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate” has numerous scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it may be used as a tool for probing biological pathways and interactions. In medicine, the compound could have potential therapeutic applications, while in industry, it may be used in the production of materials or as a catalyst.

Mechanism of Action

The mechanism of action of “Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate” involves its interaction with specific molecular targets and pathways. Understanding the compound’s mechanism of action is crucial for its application in various fields, including drug development and material science.

Comparison with Similar Compounds

Similar Compounds: Several compounds are structurally similar to “Methyl 6-(2-methoxyphenoxy)-2-oxohexanoate.” These similar compounds may have comparable properties and applications, but “this compound” may possess unique features that make it particularly valuable for specific uses.

Uniqueness: The uniqueness of “this compound” lies in its specific chemical structure and properties, which differentiate it from other similar compounds. These unique features can make it more effective or suitable for particular applications.